3-Azaspiro[5.5]undecan-3-yl(1-oxa-2,9-diazaspiro[4.5]dec-2-en-3-yl)methanone

• IUPAC Name: 3-azaspiro[5.5]undecan-3-yl(1-oxa-2,9-diazaspiro[4.5]dec-2-en-3-yl)methanone
• InChI: InChI=1S/C18H29N3O2/c22-16(15-13-18(23-20-15)7-4-10-19-14-18)21-11-8-17(9-12-21)5-2-1-3-6-17/h19H,1-14H2
• InChI Key: UZUQLAJXHRMSHO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CCN(CC2)C(=O)C3=NOC4(C3)CCCNC4
• Molecular Formula: C18H29N3O2
• Molecular Weight: 319.4 g/mol

Description

3-Azaspiro[5.5]undecan-3-yl(1-oxa-2,9-diazaspiro[4.5]dec-2-en-3-yl)methanone is a complex organic compound with a molecular formula of C20H32N4O2. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.5]undecan-3-yl(1-oxa-2,9-diazaspiro[4.5]dec-2-en-3-yl)methanone.

Mechanism of Action

The mechanism of action of 3-Azaspiro[5.5]undecan-3-yl(1-oxa-2,9-diazaspiro[4.5]dec-2-en-3-yl)methanone is not fully understood. However, studies have suggested that this compound may act by inhibiting specific enzymes or signaling pathways involved in various cellular processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 3-Azaspiro[5.5]undecan-3-yl(1-oxa-2,9-diazaspiro[4.5]dec-2-en-3-yl)methanone has various biochemical and physiological effects. For example, it has been shown to have anti-cancer and anti-inflammatory properties. It has also been shown to have neuroprotective effects and may improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Azaspiro[5.5]undecan-3-yl(1-oxa-2,9-diazaspiro[4.5]dec-2-en-3-yl)methanone in lab experiments is its potential as a building block for the synthesis of novel materials with unique properties. Another advantage is its potential as a therapeutic agent for various diseases. However, one limitation of using this compound in lab experiments is its complex synthesis method, which may limit its availability for some researchers.

Future Directions

There are several future directions for the study of 3-Azaspiro[5.5]undecan-3-yl(1-oxa-2,9-diazaspiro[4.5]dec-2-en-3-yl)methanone. One potential direction is the development of more efficient and scalable synthesis methods to increase the availability of this compound for researchers. Another direction is the investigation of its potential as a therapeutic agent for other diseases, such as cardiovascular diseases and diabetes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in material science.

Synthesis Methods

The synthesis of 3-Azaspiro[5.5]undecan-3-yl(1-oxa-2,9-diazaspiro[4.5]dec-2-en-3-yl)methanone involves a multi-step process. One of the most common methods involves the reaction between 1-oxa-2,9-diazaspiro[4.5]dec-2-ene and 3-bromo-1-azaspiro[5.5]undecane in the presence of a base. The resulting product is then treated with methanone to obtain the final compound.

Scientific Research Applications

3-Azaspiro[5.5]undecan-3-yl(1-oxa-2,9-diazaspiro[4.5]dec-2-en-3-yl)methanone has potential applications in various scientific research fields. In medicinal chemistry, this compound has been studied for its potential as an anti-cancer and anti-inflammatory agent. It has also been investigated for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. In material science, 3-Azaspiro[5.5]undecan-3-yl(1-oxa-2,9-diazaspiro[4.5]dec-2-en-3-yl)methanone has been studied for its potential as a building block for the synthesis of novel materials with unique properties.